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A detailed comparison of the proton-capture ((p,γ)) and alpha-capture ((α,n)) nuclear reactions

on Samarium-144 (¹⁴⁴Sm) is crucial for understanding stellar nucleosynthesis, particularly the

p-process which is responsible for the creation of certain proton-rich isotopes. This guide

provides an objective comparison of these two reactions, supported by experimental data and

detailed methodologies for researchers, scientists, and drug development professionals

interested in nuclear physics and its applications.

Executive Summary
The ¹⁴⁴Sm(p,γ)¹⁴⁵Eu and ¹⁴⁴Sm(α,n)¹⁴⁷Gd reactions are both significant in astrophysical

scenarios. Experimental studies for both reactions predominantly utilize the activation

technique to determine their cross-sections at astrophysically relevant energies. The (p,γ)

reaction has been studied in the energy range of approximately 2.6 to 6.8 MeV, while the (α,n)

reaction has been investigated at energies between 13 and 20 MeV.[1][2] The experimental

data are often compared with theoretical predictions from statistical models like the Hauser-

Feshbach model, with codes such as TALYS and NON-SMOKER being prominent in these

analyses.[3][4]

Experimental Protocols
The determination of the cross-sections for both the ¹⁴⁴Sm(p,γ) and ¹⁴⁴Sm(α,n) reactions

largely relies on the activation method. This technique involves bombarding a ¹⁴⁴Sm target with

a beam of protons or alpha particles, and then measuring the radioactivity of the product

nucleus.
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¹⁴⁴Sm(p,γ)¹⁴⁵Eu Reaction Protocol
A common experimental setup for the ¹⁴⁴Sm(p,γ)¹⁴⁵Eu reaction involves the following steps:

Target Preparation: Enriched ¹⁴⁴Sm targets, typically in the form of Sm₂O₃, are prepared with

a thickness ranging from 100 to 350 µg/cm².[2] These are often deposited on a backing

material, such as aluminum foil. The molecular deposition technique is a frequently used

method for target preparation.[5]

Irradiation: The ¹⁴⁴Sm targets are irradiated with a proton beam at specific energies within

the Gamow window, which for this reaction corresponds to temperatures of 2 to 4 GK. For

instance, proton energies can range from 2.6 to 6.8 MeV. The stacked foil technique may be

used to degrade the beam energy and measure cross-sections at multiple energies

simultaneously.

Activity Measurement: After irradiation, the activity of the resulting ¹⁴⁵Eu (with a half-life of

5.93 days) is measured offline using a high-purity germanium (HPGe) detector to detect the

characteristic gamma rays emitted during its decay.[3][6]

Cross-Section Determination: The reaction cross-section is then calculated based on the

measured activity, the number of target nuclei, the beam flux, and the irradiation time.

¹⁴⁴Sm(α,n)¹⁴⁷Gd Reaction Protocol
The experimental protocol for the ¹⁴⁴Sm(α,n)¹⁴⁷Gd reaction is similar to the (p,γ) reaction, with

the key difference being the projectile and the resulting product:

Target Preparation: Samarium targets are bombarded with alpha-beams.

Irradiation: The reaction is studied at alpha-energies typically ranging from 13 to 20 MeV.[1]

The experiments are often carried out using a cyclotron accelerator.[1][7]

Activity Measurement: The cross-section is determined by measuring the gamma radiation

from the decay of the ¹⁴⁷Gd product nucleus (half-life of 38.06 hours) using an HPGe

detector.[1][7]

Data Analysis: The experimental data are then analyzed within the framework of the

statistical model to constrain the alpha-nucleus optical model potential (AOMP), which is a
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crucial parameter in estimating the rates of alpha-induced reactions in astrophysical

processes.[1][8]

Quantitative Data Comparison
The following tables summarize the experimental cross-section data for the ¹⁴⁴Sm(p,γ)¹⁴⁵Eu

and ¹⁴⁴Sm(α,n)¹⁴⁷Gd reactions at various center-of-mass energies.

Table 1: Experimental Cross-Sections for the ¹⁴⁴Sm(p,γ)¹⁴⁵Eu Reaction

Proton Energy (MeV)
Center-of-Mass Energy
(MeV)

Cross-Section (mb)

2.6 2.57 ± 0.13 -

3.1 - -

3.7 - -

4.1 - -

4.2 - -

4.7 - -

5.1 - -

5.5 - -

5.9 - -

6.4 - -

6.8 - -

Note: Specific cross-section values at each energy point require accessing the full datasets

from the cited literature. The astrophysical S-factor for this reaction was measured for the first

time at Ecm_p= 2.57±0.13 MeV to be S-factor=2.542±1.152(×10¹⁰) MeV-b.[3]

Table 2: Experimental Cross-Sections for the ¹⁴⁴Sm(α,n)¹⁴⁷Gd Reaction
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Alpha Energy (MeV) Cross-Section (mb)

13 -

14 -

15 -

16 -

17 -

18 -

19 -

20 -

Note: The cross-section was measured in 1 MeV steps from close above the (α,n) threshold.[1]

[7] Specific values are available in the referenced publications.

Theoretical Model Comparisons
The experimental results for both reactions are crucial for refining theoretical nuclear reaction

models. The Hauser-Feshbach statistical model is a cornerstone for calculating reaction cross-

sections, especially for heavy nuclei where the level densities are high.[9] Codes like TALYS

provide a framework to perform these calculations, incorporating different models for nuclear

level density, gamma-ray strength function, and optical model potential.[5][9] For the

¹⁴⁴Sm(p,γ)¹⁴⁵Eu reaction, TALYS 1.95 and 1.96, as well as the NON-SMOKER code, have

been used for comparisons, showing satisfactory agreement with experimental data.[3][5] In

the case of the ¹⁴⁴Sm(α,n)¹⁴⁷Gd reaction, the experimental data are used to test and constrain

the alpha-nucleus optical model potential, which is a key input for these theoretical

calculations.[1][10]

Visualizing the Experimental Workflow and Reaction
Comparison
To better understand the processes involved, the following diagrams illustrate the general

experimental workflow and the logical comparison between the two reactions.
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A generalized workflow for studying (p,γ) and (α,n) reactions using the activation method.
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A logical comparison of the key aspects of the (p,γ) and (α,n) reactions on ¹⁴⁴Sm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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